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Compound of Interest

Compound Name: 7-Hydroxytetradecanedioyl-CoA

Cat. No.: B15552104

For Researchers, Scientists, and Drug Development Professionals

l. Introduction

7-Hydroxytetradecanedioyl-CoA is a critical intermediate in the w-oxidation and subsequent
metabolism of long-chain dicarboxylic acids. As the coenzyme A (CoA) thioester, it represents
the activated form of 7-hydroxytetradecanedioic acid, priming it for enzymatic processing,
including B-oxidation. The presence of a hydroxyl group on the acyl chain suggests its role in
specific metabolic pathways and its potential as a substrate for various enzymes, such as
dehydrogenases and hydratases.

These application notes provide an overview of the potential uses of 7-
Hydroxytetradecanedioyl-CoA in research and drug development, along with detailed
protocols for its handling and use in enzymatic assays. Due to its specialized nature, 7-
Hydroxytetradecanedioyl-CoA is typically not available as a stock item from commercial
suppliers and often requires custom synthesis.

Potential Applications:

e Enzyme Kinetics: Serve as a substrate to characterize the activity and kinetics of enzymes
involved in fatty acid metabolism, particularly those acting on hydroxylated or dicarboxylic
acyl-CoAs.
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» Metabolic Pathway Analysis: Used as a standard or tracer in studies investigating the flux
and regulation of w-oxidation and dicarboxylic acid metabolism.

« Inhibitor Screening: Act as a substrate in high-throughput screening assays to identify
potential inhibitors of enzymes that process long-chain hydroxyacyl-CoAs, which may be
relevant in metabolic disorders.

Il. Physicochemical and Stability Data

The following table summarizes the key physicochemical and stability information for 7-
Hydroxytetradecanedioyl-CoA.

Parameter Value Notes
Molecular Formula C3sHeoN7019P3S
Molecular Weight 1059.88 g/mol

) Purity should be confirmed
) >95% (as determined by o
Purity HPLC) upon receipt if custom
synthesized.

White to off-white lyophilized

Appearance
powder
- Soluble in agueous buffers For concentrations >1 mM,
Solubility ) o )
(e.g., PBS, Tris-HCI) sonication may be required.
o o Based on the adenine portion
Extinction Coefficient 14,600 M~icm~t at 260 nm
of Coenzyme A.
N -20°C for short-term; -80°C for )
Storage (Lyophilized) Protect from moisture.
long-term
] Prepare single-use aliquots to
Storage (In Solution) -80°C

avoid freeze-thaw cycles.

) ) ) Use buffers with a pH between
o Thioester bond is susceptible ,
Stability ) 6.0 and 7.5 for maximum
to hydrolysis at pH > 8.0. N
stability.
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lll. Experimental Protocols
Protocol 1: Reconstitution of Lyophilized 7-
Hydroxytetradecanedioyl-CoA

This protocol outlines the procedure for preparing a stock solution from a lyophilized powder.

Workflow Diagram:
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Preparation

(Start with lyophilized powder)

(Centrifuge vial brieﬂy)

y

(Add pre-chilled aqueous buffer)

A4

Vortex gently and sonicate if needed

. %

Quanthation

(Measure absorbance at 260 nm)

(Calculate concentration using Beer-Lambert Law)
- J

Stovage

Aliquot into single-use tubes

Store at -80°C

- J
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 To cite this document: BenchChem. [Application Notes and Protocols: 7-
Hydroxytetradecanedioyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552104#commercial-sources-for-7-
hydroxytetradecanedioyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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